Cas no 148252-46-4 (6-Heptenoic acid,6-chloro-, ethyl ester)

• Product Name: 6-Heptenoic acid,6-chloro-, ethyl ester
• CAS No: 148252-46-4
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• MDL: MFCD07698615
• CID: 100538
• PubChem ID: 4350946
• Update Time: 2025-06-09

6-Heptenoic acid,6-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid,6-chloro-, ethyl ester
• Ethyl 6-chloro-6-heptenoate
• ethyl 6-chlorohept-6-enoate
• Ethyl 6-chloro-6-heptenoate,98%
• MFCD07698615
• DTXSID80402245
• AKOS016016651
• ETHYL6-CHLORO-6-HEPTENOATE
• 148252-46-4
• 6-Heptenoic acid, 6-chloro-, ethyl ester

• MDL： MFCD07698615
• Inchi： 1S/C9H15ClO2/c1-3-12-9(11)7-5-4-6-8(2)10/h2-7H2,1H3
• InChI Key： APXFUPFGRUFLGP-UHFFFAOYSA-N
• SMILES： ClC(=C)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 190.07600
• Monoisotopic Mass: 190.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.033 g/mL at 25 °C(lit.)
• Boiling Point: 229.6°Cat760mmHg
• Flash Point: 205 °F
• Refractive Index: n20/D 1.449(lit.)
• PSA: 26.30000
• LogP: 2.86240
• Solubility: Not determined

6-Heptenoic acid,6-chloro-, ethyl ester Security Information

• WGK Germany：3

Additional information on 6-Heptenoic acid,6-chloro-, ethyl ester

6-Heptenoic Acid, 6-Chloro-, Ethyl Ester (CAS No. 148252-46-4): A Comprehensive Overview

6-Heptenoic acid, 6-chloro-, ethyl ester (CAS No. 148252-46-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of heptenoic acid, with a chlorine substituent at the sixth position and an ethyl ester group. Its unique structure endows it with distinct chemical properties, making it a valuable compound for various applications.

The chemical structure of 6-heptenoic acid, 6-chloro-, ethyl ester consists of a seven-carbon chain with a double bond between carbons 5 and 6, a chlorine atom attached to carbon 6, and an ethyl ester group at the terminal end. This configuration imparts the molecule with both aliphatic and aromatic characteristics, which are crucial for its reactivity and functionality.

Recent studies have highlighted the potential of chlorinated fatty acids like 6-heptenoic acid, 6-chloro-, ethyl ester in biodegradable materials and sustainable chemistry. Researchers have explored its use as a precursor for synthesizing biodegradable polymers, which are increasingly sought after in the context of environmental concerns and the push towards circular economy practices.

In terms of synthesis, 6-heptenoic acid, 6-chloro-, ethyl ester can be prepared through various routes, including the chlorination of heptenoic acid derivatives followed by esterification. The choice of synthesis method depends on the desired purity, scalability, and cost-effectiveness of the process.

The physical properties of this compound include a melting point of approximately -30°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical reactions and purification techniques.

Recent advancements in analytical techniques have enabled precise characterization of chlorinated fatty acids, including 6-heptenoic acid, 6-chloro-, ethyl ester. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming its molecular structure and purity.

In terms of applications, chlorinated fatty acids like this compound are being investigated for their role in antimicrobial agents, due to their ability to disrupt microbial membranes. Additionally, they show promise in the development of novel surfactants and emulsifiers for use in pharmaceuticals and cosmetics.

The environmental impact of chlorinated fatty acids is another area of active research. Studies are underway to assess their biodegradability under various conditions and their potential toxicity to aquatic organisms. These studies are critical for ensuring that compounds like 6-heptenoic acid, 6-chloro-, ethyl ester can be safely integrated into industrial processes without adverse environmental effects.

In conclusion, 6-heptenoic acid, 6-chloro-, ethyl ester (CAS No. 148252-46-4) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its synthesis, characterization, and environmental impact, position it as an important molecule in contemporary chemistry.